Cas no 1806361-51-2 (2-Cyano-4-ethylphenylpropanal)

• Product Name: 2-Cyano-4-ethylphenylpropanal
• CAS No: 1806361-51-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 4794399
• Update Time: 2025-05-22

2-Cyano-4-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-ethylphenylpropanal

• Inchi： 1S/C12H13NO/c1-3-10-4-5-12(9(2)8-14)11(6-10)7-13/h4-6,8-9H,3H2,1-2H3
• InChI Key： FIYUIEPXKODZSA-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(=CC=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9

Additional information on 2-Cyano-4-ethylphenylpropanal

Comprehensive Overview of 2-Cyano-4-ethylphenylpropanal (CAS No. 1806361-51-2): Properties, Applications, and Industry Insights

2-Cyano-4-ethylphenylpropanal (CAS No. 1806361-51-2) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries due to its unique molecular structure. This cyano-substituted phenylpropanal derivative features an ethyl group at the para position, making it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for designing small-molecule inhibitors targeting enzymatic pathways.

The compound's carbonyl-cyano functional group combination offers versatile reactivity, enabling applications in asymmetric synthesis and chiral building block preparation. Recent studies highlight its utility in developing flavor and fragrance ingredients, with its aldehyde moiety allowing further derivatization. The 1806361-51-2 material has shown promise in agrochemical research as well, particularly in creating novel crop protection agents with improved environmental profiles.

From a synthetic chemistry perspective, 2-Cyano-4-ethylphenylpropanal demonstrates interesting structure-activity relationships when incorporated into larger molecular frameworks. Its electron-withdrawing cyano group influences the reactivity of neighboring functional groups, making it valuable for medicinal chemistry optimization. Pharmaceutical companies are investigating its potential in central nervous system (CNS) drug development, where its lipophilic properties may enhance blood-brain barrier penetration.

Analytical characterization of CAS 1806361-51-2 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound's purity is crucial for research applications, with most commercial suppliers offering ≥95% purity grades. Stability studies indicate proper storage under nitrogen atmosphere at low temperatures (-20°C) prevents degradation of the sensitive aldehyde functionality.

In material science, derivatives of 2-Cyano-4-ethylphenylpropanal have shown potential as organic electronic materials. The conjugated system formed by its aromatic ring and cyano group contributes to interesting photophysical properties, with research exploring applications in OLED technology and molecular sensors. These developments align with growing industry demand for sustainable electronic materials.

Environmental considerations for 1806361-51-2 follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper laboratory waste management procedures should be followed. The compound's biodegradability profile is currently under investigation as part of broader green chemistry initiatives in specialty chemical production.

Market analysis indicates growing demand for CAS 1806361-51-2, particularly from contract research organizations and academic institutions. Pricing trends reflect its status as a high-value research chemical, with custom synthesis services becoming increasingly available. Patent landscapes show expanding intellectual property around derivatives of this compound, especially in therapeutic antibody conjugation technologies.

Future research directions for 2-Cyano-4-ethylphenylpropanal include exploring its potential in biocatalysis and continuous flow chemistry applications. The compound's modular structure makes it attractive for combinatorial chemistry approaches, particularly in fragment-based drug discovery. Ongoing studies are investigating its role in developing selective kinase inhibitors for targeted cancer therapies.

For researchers working with 1806361-51-2, proper handling precautions include using appropriate personal protective equipment and working in well-ventilated areas. While not acutely toxic, standard laboratory safety protocols should be maintained. Material Safety Data Sheets (MSDS) provide detailed guidance for specific handling scenarios involving this compound.

The synthesis of 2-Cyano-4-ethylphenylpropanal typically involves multi-step organic transformations, with recent literature emphasizing atom-economical routes and catalytic methods to improve sustainability. Process chemists are optimizing production scales to meet growing demand while maintaining reaction selectivity and yield efficiency.